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Cat. No.: B014308

For Researchers, Scientists, and Drug Development Professionals

Abstract

Artanin (CAS: 96917-26-9) is a naturally occurring polyphenolic compound belonging to the
coumarin class.[1] Possessing a range of biological activities, Artanin has garnered interest for
its potential therapeutic applications. This technical guide provides a comprehensive overview
of the known properties of Artanin, including its physicochemical characteristics, biological
functions with a focus on its antioxidant, anti-inflammatory, and neuroprotective effects, and
available experimental data. While detailed experimental protocols and specific signaling
pathway elucidations for Artanin are not extensively available in public literature, this guide
outlines the general methodologies used for evaluating compounds with similar activities,
providing a framework for future research.

Physicochemical Properties

Artanin presents as a crystalline solid and is soluble in a variety of organic solvents, including
chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[2] A summary of its key
physicochemical properties is provided in Table 1.

Table 1: Physicochemical Properties of Artanin
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Property Value Source(s)
CAS Number 96917-26-9 [2]
Molecular Formula C16H180s5 [1]
Molecular Weight 290.31 g/mol [1]
Physical State Crystalline Solid [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

CC(=CCOC1=C(C=C(C2=C10
SMILES [1]
C(=0)C=C2)0C)0C)C

Note: Specific quantitative data for melting point, boiling point, and precise solubility were not
available in the reviewed literature.

Synthesis

The synthesis of Artanin has been described as part of the total synthesis of naturally
occurring 5,7,8-trioxygenated coumarins. The key feature of the synthetic pathway involves the
preparation of a suitable tetraoxygenated benzaldehyde, which is then converted to the final
coumarin structure via a Wittig reaction.[2]

Experimental Workflow: General Synthesis of Artanin

Getraoxygenated Benzaldehyde Precursoa Wittig Reagent Wittig Reaction Cyclization Artanin

Click to download full resolution via product page

Caption: General synthetic workflow for Artanin.

Biological Activities and Pharmacological Data
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Artanin exhibits a range of biological activities, with notable antioxidant, anti-inflammatory, and
neuroprotective potential. It is a polyphenolic compound that functions by scavenging free
radicals and reducing oxidative stress at the cellular level.[1]

Antioxidant and Anti-inflammatory Activity

Artanin’s antioxidant properties are attributed to its ability to scavenge free radicals and inhibit
lipid peroxidation.[1] It is also suggested to modulate various enzymatic pathways associated
with inflammation and cell signaling.[1] While specific studies detailing Artanin's direct
interaction with inflammatory signaling pathways such as NF-kB or antioxidant response
pathways like Nrf2 are not currently available, these are common mechanisms for polyphenolic
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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